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Abstract
Cyclohexylamine carbonate, a salt formed from cyclohexylamine and carbonic acid, is a

versatile compound with significant applications in industrial processes, particularly as a vapor

phase corrosion inhibitor. This technical guide provides an in-depth overview of its fundamental

properties, synthesis, and mechanisms of action. Detailed experimental protocols for its

synthesis and analysis are presented, alongside a comprehensive summary of its

physicochemical characteristics. Visual diagrams generated using Graphviz illustrate key

processes, including its role in corrosion inhibition and as a chemical intermediate, providing a

valuable resource for researchers and professionals in chemistry and material science.

Introduction
Cyclohexylamine carbonate (CHC) is a white crystalline solid known for its characteristic

amine odor.[1] It is primarily recognized for its efficacy as a vapor phase corrosion inhibitor

(VPI), offering protection to various metals by neutralizing acidic environments and forming a

protective film on the metal surface.[2][3] Beyond its application in corrosion science, CHC

serves as a chemical intermediate in the synthesis of other organic compounds and has been
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investigated for its role in the production of agrochemicals and specialty chemicals.[1][4] This

guide aims to provide a detailed technical overview of cyclohexylamine carbonate, focusing

on its fundamental properties, synthesis, and key applications.

Physicochemical Properties
A summary of the key physicochemical properties of cyclohexylamine carbonate is presented

in the table below. It is important to note that some properties, such as boiling and melting

points, are often reported for its precursor, cyclohexylamine, due to the carbonate salt's

tendency to dissociate upon heating.

Property Value Reference(s)

CAS Number 20227-92-3 [5]

Molecular Formula C₇H₁₅NO₃ [2]

Molecular Weight 161.20 g/mol [2]

Appearance White crystalline solid [1]

Odor Unpleasant, fishy, amine-like [2][6]

Boiling Point
134.5 °C at 760 mmHg (for

cyclohexylamine)
[6][7]

Melting Point -17.7 °C (for cyclohexylamine) [6]

Density
0.867 g/mL at 25 °C (for

cyclohexylamine)
[6]

Vapor Pressure 8.07 mmHg at 25 °C [2][7]

Solubility
Soluble in water and organic

solvents
[1][6]

pKa Approximately 11.3 [2]

Synthesis and Experimental Protocols
Cyclohexylamine carbonate is typically synthesized through the reaction of cyclohexylamine

with carbon dioxide in a suitable solvent.[2][5]
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Synthesis of Cyclohexylamine Carbonate
Objective: To synthesize cyclohexylamine carbonate by the direct carbonation of

cyclohexylamine.

Materials:

Cyclohexylamine (99%)

Ethanol (95%) or Water (deionized)

Carbon dioxide gas

Reaction vessel (e.g., three-necked flask) equipped with a gas inlet tube, a stirrer, and a gas

outlet

Ice bath

Buchner funnel and filter paper

Vacuum flask

Procedure:

In the reaction vessel, prepare a 15-40% (w/w) solution of cyclohexylamine in either ethanol

or deionized water.[5]

Cool the solution in an ice bath to maintain a temperature between 25-40°C.[5]

While stirring the solution, bubble carbon dioxide gas through the gas inlet tube.

Continue the flow of carbon dioxide until a white precipitate of cyclohexylamine carbonate
is formed and the precipitation is complete.[5] The reaction can be monitored by pH titration,

with the completion indicated by a sharp drop in pH.[5]

Once the reaction is complete, stop the carbon dioxide flow and the stirring.

Isolate the white crystalline product by vacuum filtration using a Buchner funnel.
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Wash the precipitate with a small amount of cold ethanol or water to remove any unreacted

cyclohexylamine.

Dry the product under vacuum to obtain pure cyclohexylamine carbonate.

Analysis of Cyclohexylamine Carbonate
Objective: To confirm the identity and purity of the synthesized cyclohexylamine carbonate
using infrared spectroscopy.

Materials and Equipment:

Synthesized cyclohexylamine carbonate sample

Potassium bromide (KBr), spectroscopic grade

Mortar and pestle

Hydraulic press for pellet making

Fourier-Transform Infrared (FTIR) Spectrometer

Procedure:

Thoroughly grind a small amount (1-2 mg) of the dried cyclohexylamine carbonate sample

with approximately 200 mg of dry KBr in an agate mortar.

Transfer the ground powder into a pellet-forming die.

Apply pressure using a hydraulic press to form a thin, transparent KBr pellet.

Place the KBr pellet in the sample holder of the FTIR spectrometer.

Record the infrared spectrum over a suitable range (e.g., 4000-400 cm⁻¹).

Analyze the resulting spectrum for characteristic absorption bands of the carbonate group

(around 1700-1600 cm⁻¹) and the amine group (around 3400-3200 cm⁻¹ for N-H stretching

and 1650-1580 cm⁻¹ for N-H bending) to confirm the formation of the product.
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Key Applications and Mechanisms of Action
Vapor Phase Corrosion Inhibition
Cyclohexylamine carbonate is widely used as a vapor phase corrosion inhibitor (VPI).[2] Its

effectiveness stems from its ability to volatilize, allowing it to reach and protect metal surfaces

within an enclosed space without direct application.[3]

The mechanism of corrosion inhibition involves two primary pathways:

Neutralization of Acidic Contaminants: In the presence of moisture, CHC releases

cyclohexylamine, a volatile base. This amine neutralizes acidic gases in the atmosphere,

such as carbon dioxide and sulfur dioxide, thereby reducing the corrosivity of the

environment.[2]

Formation of a Protective Film: The protonated cyclohexylamine adsorbs onto the negatively

charged metal surface through electrostatic attraction.[3] This forms a thin, hydrophobic film

that acts as a barrier, preventing corrosive agents like oxygen and moisture from reaching

the metal.[2][3]
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Mechanism of Vapor Phase Corrosion Inhibition
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Mechanism of Vapor Phase Corrosion Inhibition

Chemical Intermediate in Organic Synthesis
Cyclohexylamine carbonate serves as a valuable intermediate in various organic syntheses.

[2] Its reactivity allows for its use in the production of other compounds, including those

relevant to the pharmaceutical and agrochemical industries.[1] For instance, it can be used as

a source of cyclohexylamine for nucleophilic substitution reactions or in the formation of amides

and other derivatives.
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Cyclohexylamine Carbonate as a Chemical Intermediate

Synthesis of Derivatives
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Role as a Chemical Intermediate

Experimental Workflow: Synthesis and Analysis
The following diagram outlines a general workflow for the laboratory synthesis and subsequent

analysis of cyclohexylamine carbonate.
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Experimental Workflow for Synthesis and Analysis

Start

Prepare Cyclohexylamine
Solution

Bubble CO₂ Gas
(25-40°C)

Precipitation of CHC

Vacuum Filtration

Complete

Wash with Cold Solvent

Dry Under Vacuum

Analysis (e.g., FTIR)

End

Click to download full resolution via product page

Synthesis and Analysis Workflow
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Safety and Handling
Cyclohexylamine carbonate should be handled with care in a well-ventilated area. It is

irritating to the skin, eyes, and respiratory system.[6] Appropriate personal protective

equipment, including gloves, safety goggles, and a lab coat, should be worn. In case of

contact, the affected area should be flushed with plenty of water.

Conclusion
Cyclohexylamine carbonate is a compound with significant industrial utility, primarily as a

vapor phase corrosion inhibitor. Its fundamental properties, including its volatility and basicity,

are key to its effectiveness in this role. The synthesis of CHC is a straightforward process

involving the reaction of cyclohexylamine with carbon dioxide. This technical guide has

provided a comprehensive overview of its characteristics, synthesis, and applications, offering

valuable information for researchers and professionals working with this compound. Further

research into its applications, particularly in the development of novel corrosion inhibitors and

as a versatile chemical intermediate, is warranted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1583402#cyclohexylamine-carbonate-fundamental-
properties-and-characteristics]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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